Cas no 62750-73-6 (Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]-)

• Product Name: Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]-
• CAS No: 62750-73-6
• MF: C₁₄H₆Br₈O₂
• MW: 845.428238391876
• CID: 433195
• PubChem ID: 71383183
• Update Time: 2025-04-19

Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, pentabromo[2-(2,4,6-tribromophenoxy)ethoxy]-
• 1,2,3,4,5-pentabromo-6-[2-(2,4,6-tribromophenoxy)ethoxy]benzene
• 62750-73-6
• DTXSID20805519
• SCHEMBL10781181

• Inchi： 1S/C14H6Br8O2/c15-5-3-6(16)13(7(17)4-5)23-1-2-24-14-11(21)9(19)8(18)10(20)12(14)22/h3-4H,1-2H2
• InChI Key： HWOWVXGUHZFMNF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OCCOC1C(=CC(=CC=1Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 837.38318
• Monoisotopic Mass: 837.38348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46